Cas no 912878-83-2 (7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline)

7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline is a fluorinated and nitrated tetrahydroisoquinoline derivative with significant utility in pharmaceutical and chemical research. Its structural features, including the electron-withdrawing nitro and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents. The tetrahydroisoquinoline core provides a versatile scaffold for further functionalization, while the fluorine atom enhances metabolic stability and bioavailability. This compound is particularly useful in medicinal chemistry for structure-activity relationship (SAR) studies and as a precursor for novel drug candidates. Its well-defined reactivity profile ensures consistent performance in synthetic applications.
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline structure
912878-83-2 structure
Product Name:7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
CAS No:912878-83-2
MF:C9H9FN2O2
MW:196.178365468979
MDL:MFCD11869936
CID:1034969
PubChem ID:57659686
Update Time:2025-05-28

7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
    • DTXSID10727453
    • AKOS016014926
    • SCHEMBL13875069
    • MFCD11869936
    • 912878-83-2
    • A855230
    • SY353295
    • DB-333735
    • MDL: MFCD11869936
    • Inchi: 1S/C9H9FN2O2/c10-8-3-7-5-11-2-1-6(7)4-9(8)12(13)14/h3-4,11H,1-2,5H2
    • InChI Key: HEKBRXZMLYKQRP-UHFFFAOYSA-N
    • SMILES: FC1C(=CC2=C(C=1)CNCC2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.06480570g/mol
  • Monoisotopic Mass: 196.06480570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.8Ų

7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM145192-1g
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
912878-83-2 95%
1g
$941 2024-07-20
TRC
F600735-10mg
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
912878-83-2
10mg
$ 50.00 2022-06-04
TRC
F600735-50mg
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
912878-83-2
50mg
$ 160.00 2022-06-04
TRC
F600735-100mg
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
912878-83-2
100mg
$ 250.00 2022-06-04
Chemenu
CM145192-1g
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
912878-83-2 95%
1g
$931 2021-08-05
Alichem
A189006433-250mg
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
912878-83-2 95%
250mg
$555.00 2023-08-31
Alichem
A189006433-1g
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
912878-83-2 95%
1g
$1225.00 2023-08-31
eNovation Chemicals LLC
D509420-1g
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
912878-83-2 97%
1g
$3375 2024-05-24
eNovation Chemicals LLC
Y0987163-1g
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
912878-83-2 95%
1g
$800 2023-09-03
Parkway Scientific
HI-430-1g
7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
912878-83-2 > 95%
1g
$395 2023-04-12

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